Cas no 101913-70-6 (2,4-Heptanedione,7,7,7-trifluoro-6-hydroxy-6-(trifluoromethyl)-)

• Product Name: 2,4-Heptanedione,7,7,7-trifluoro-6-hydroxy-6-(trifluoromethyl)-
• CAS No: 101913-70-6
• MF: C₈H₈F₆O₃
• MW: 266.13774394989
• CID: 174611
• PubChem ID: 59082
• Update Time: 2025-04-19

2,4-Heptanedione,7,7,7-trifluoro-6-hydroxy-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Heptanedione,7,7,7-trifluoro-6-hydroxy-6-(trifluoromethyl)-
• 6-Hydroxy-7,7,7-trifluoro-6-(trifluoromethyl)-2,4-heptanedione
• 7,7,7-trifluoro-6-hydroxy-6-(trifluoromethyl)heptane-2,4-dione
• 6-Hydroxy-7,7,7-trifluoro-6-trifluoromethyl-2,4-heptanedione
• 2,4-Heptanedione, 7,7,7-trifluoro-6-hydroxy-6-(trifluoromethyl)-
• DTXSID00144332
• 2,4-HEPTANEDIONE, 6-HYDROXY-7,7,7-TRIFLUORO-6-TRIFLUOROMETHYL-
• NSC-160017
• NSC160017
• 2-Hydroxy-1,1,1-trifluoro-2-trifluoromethyl-4,6-heptanedione
• 101913-70-6

• Inchi： 1S/C8H8F6O3/c1-4(15)2-5(16)3-6(17,7(9,10)11)8(12,13)14/h17H,2-3H2,1H3
• InChI Key： GFJDOGDBHNOIOK-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(CC(CC(C)=O)=O)O)(F)F

Computed Properties

• Exact Mass: 266.03774
• Monoisotopic Mass: 266.03776309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37